![molecular formula C16H12ClIN2O3S B4841930 3-({[(2-chloro-5-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid CAS No. 433953-08-3](/img/structure/B4841930.png)
3-({[(2-chloro-5-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid
Overview
Description
3-({[(2-chloro-5-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid, also known as CIAM, is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-({[(2-chloro-5-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation, as well as induce apoptosis in cancer cells. This compound has also been found to have antioxidant properties, which could help prevent oxidative stress-related diseases. Additionally, this compound has been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 3-({[(2-chloro-5-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid in lab experiments is its potential for cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of inflammatory and oxidative stress-related diseases.
However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe and effective dosage of this compound for various applications.
Future Directions
There are several future directions for research on 3-({[(2-chloro-5-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid. One area of research could be to further investigate its potential as a cancer treatment. Additionally, further studies are needed to determine the safe and effective dosage of this compound for various applications. Another area of research could be to investigate the potential of this compound in the treatment of other diseases, such as inflammatory and oxidative stress-related diseases.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, antioxidant, and anticancer properties, making it a potential candidate for cancer treatment and the treatment of other diseases. However, further studies are needed to determine the safe and effective dosage of this compound for various applications.
Scientific Research Applications
3-({[(2-chloro-5-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. It has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been found to have antioxidant properties, which could be useful in the prevention of oxidative stress-related diseases.
properties
IUPAC Name |
3-[(2-chloro-5-iodobenzoyl)carbamothioylamino]-4-methylbenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClIN2O3S/c1-8-2-3-9(15(22)23)6-13(8)19-16(24)20-14(21)11-7-10(18)4-5-12(11)17/h2-7H,1H3,(H,22,23)(H2,19,20,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWNQMFHXYVWLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)NC(=S)NC(=O)C2=C(C=CC(=C2)I)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClIN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20365401 | |
Record name | 3-[(2-chloro-5-iodobenzoyl)carbamothioylamino]-4-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20365401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
474.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
433953-08-3 | |
Record name | 3-[(2-chloro-5-iodobenzoyl)carbamothioylamino]-4-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20365401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.